Cas no 1444870-29-4 (4-(1-isocyanatoethyl)-1,2-dimethylbenzene)

• Product Name: 4-(1-isocyanatoethyl)-1,2-dimethylbenzene
• CAS No: 1444870-29-4
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5871658
• PubChem ID: 83529665
• Update Time: 2025-08-05

4-(1-isocyanatoethyl)-1,2-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(1-isocyanatoethyl)-1,2-dimethylbenzene
• 1444870-29-4
• EN300-1836949

• Inchi： 1S/C11H13NO/c1-8-4-5-11(6-9(8)2)10(3)12-7-13/h4-6,10H,1-3H3
• InChI Key： QAFGUMLVRSSXHA-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.4Ų

Additional information on 4-(1-isocyanatoethyl)-1,2-dimethylbenzene

4-(1-Isocyanatoethyl)-1,2-Dimethylbenzene (CAS No. 1444870-29-4): An Overview of Its Properties and Applications

4-(1-Isocyanatoethyl)-1,2-dimethylbenzene (CAS No. 1444870-29-4) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its isocyanate functional group and the presence of two methyl groups on the benzene ring, which contribute to its reactivity and utility in a wide range of chemical reactions.

The isocyanate group (−N=C=O) is a key feature of 4-(1-isocyanatoethyl)-1,2-dimethylbenzene. This functional group is highly reactive and can participate in a variety of chemical reactions, such as the formation of urethanes and polyurethanes. The reactivity of the isocyanate group makes it an essential component in the synthesis of polymers, coatings, adhesives, and elastomers. Additionally, the presence of the isocyanate group allows for the formation of stable covalent bonds with amines and alcohols, making it useful in the development of cross-linking agents and curing agents.

The methyl groups on the benzene ring also play a crucial role in the properties of 4-(1-isocyanatoethyl)-1,2-dimethylbenzene. These substituents increase the hydrophobicity of the molecule and can influence its solubility in different solvents. The presence of multiple methyl groups can also affect the molecule's electronic properties, making it more stable and less prone to oxidation. This stability is particularly important in applications where the compound is exposed to harsh environmental conditions or used over extended periods.

In the field of pharmaceuticals, 4-(1-isocyanatoethyl)-1,2-dimethylbenzene has shown promise as an intermediate in the synthesis of various drugs. The isocyanate group can be used to introduce functional groups that are essential for the biological activity of pharmaceutical compounds. For example, recent studies have explored the use of this compound in the development of novel anti-inflammatory agents and anticancer drugs. The ability to modify the structure through reactions with amines and alcohols allows for the fine-tuning of pharmacological properties, such as potency and selectivity.

In materials science, 4-(1-isocyanatoethyl)-1,2-dimethylbenzene has been utilized in the synthesis of advanced polymers with tailored properties. The reactivity of the isocyanate group enables the formation of cross-linked networks that exhibit high mechanical strength and durability. These polymers have found applications in areas such as automotive coatings, aerospace materials, and biomedical devices. The ability to control the degree of cross-linking through precise chemical reactions allows for the optimization of mechanical properties, thermal stability, and chemical resistance.

The synthesis of 4-(1-isocyanatoethyl)-1,2-dimethylbenzene typically involves several steps. One common approach is to start with 1-bromo-3-methylbenzene and react it with ethyl magnesium bromide to form 3-methylphenyl ethyl ether. This intermediate can then be treated with phosgene to introduce the isocyanate group. The final product can be purified using standard techniques such as distillation or recrystallization. Recent advancements in synthetic methods have focused on improving yield and reducing by-products, making the production process more efficient and cost-effective.

The safety considerations for handling 4-(1-isocyanatoethyl)-1,2-dimethylbenzene are important due to its reactivity. Proper personal protective equipment (PPE) should be used when working with this compound to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials. Safety data sheets (SDS) should be consulted for detailed information on handling and storage procedures.

In conclusion, 4-(1-isocyanatoethyl)-1,2-dimethylbenzene (CAS No. 1444870-29-4) is a valuable compound with a wide range of applications due to its unique chemical structure and reactivity. Its potential uses in pharmaceuticals, materials science, and chemical synthesis make it an important molecule for researchers and industry professionals alike. Ongoing research continues to explore new applications and improve synthetic methods, ensuring that this compound remains a relevant and useful tool in various scientific fields.